Lucidone A

• CAS No.: 97653-92-4
• Product Name: Lucidone A
• Molecular Formula: C24H34O5
• Molecular Weight: 402.531
• IUPAC Name: (3S,5R,7S,10S,13R,14R,17S)-17-acetyl-3,7-dihydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthrene-11,15-dione
• Standard InChI: InChI=1S/C24H34O5/c1-12(25)13-9-18(29)24(6)20-14(26)10-16-21(2,3)17(28)7-8-22(16,4)19(20)15(27)11-23(13,24)5/h13-14,16-17,26,28H,7-11H2,1-6H3/t13-,14+,16+,17+,22+,23-,24+/m1/s1
• Standard InChIKey: NKQOQQOOZLPVEV-FBHWSAQCSA-N
• SMILES: CC(=O)C1CC(=O)C2(C1(CC(=O)C3=C2C(CC4C3(CCC(C4(C)C)O)C)O)C)C
• Reference: 1. Phytother Res. 2010 Aug;24(8):1158-65. doi: 10.1002/ptr.3018.; ; Lucidone, a novel melanin inhibitor from the fruit of Lindera erythrocarpa; Makino.; ; Kumar KJ(1), Yang JC, Chu FH, Chang ST, Wang SY.; ; Author information: ; (1)Department of Forestry, National Chung Hsing University, Core Laboratory of; Plant Metabolomics in Biotechnology Centre, Taichung 402, Taiwan.; ; The effects of lucidone on tyrosinase and antimelanogenic activity were; investigated. Initially, we found that lucidone strongly inhibits the activity of; mushroom tyrosinase. The effects of lucidone on tyrosinase were further examined ; in alpha-MSH-induced B16 melanoma cells. Lucidone significantly inhibits; tyrosinase activity and leads to decreased melanin content in cultured B16; melanoma cells. Lucidone also attenuates the expression of tyrosinase and MITF; (Microphthalmia-associated Transcription Factor) protein in a; concentration-dependent manner, as shown by western blot. Quantitative real-time ; reverse-transcription polymerase chain reaction (RT-PCR) confirmed that lucidone ; inhibits the expression of tyrosinase mRNA. Accordingly, the effects of lucidone ; on the ERK signaling pathway were also investigated, but lucidone was not found; to play major role in the induction of ERK activation. Our data indicate that the; antimelanogenic activity of lucidone is probably due to its inhibition of; tyrosinase activity and the suppression of tyrosinase and MITF expression.
• PubChem Compound: 71453988
• Last Modified: Nov 02 2021